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Compound of Interest

Compound Name: Methyl nitrite

Cat. No.: B1202744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of
methyl nitrite isomers, focusing on key data, experimental methodologies, and relevant
reaction pathways. The information is intended to support research and development activities
where the energetic and stability characteristics of these compounds are of interest.

Thermochemical Data of Methyl Nitrite and Its
Isomers

The following tables summarize the key thermochemical properties of the cis and trans
conformers of methyl nitrite, as well as its structural isomers, nitromethane and aci-
nitromethane. These values are crucial for understanding the relative stabilities and potential
energy landscapes of these molecules.

Table 1: Standard Molar Enthalpy of Formation (AfH®)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1202744?utm_src=pdf-interest
https://www.benchchem.com/product/b1202744?utm_src=pdf-body
https://www.benchchem.com/product/b1202744?utm_src=pdf-body
https://www.benchchem.com/product/b1202744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

AfHe
Conformerll
Compound Formula State (kJ/mol) at Reference
somer
298.15 K
Methyl Nitrite cis-CHsONO CHsNO2 gas -63.0 £ 0.5 [1]
trans-
Methyl Nitrite CHsNO2 gas -59.9+ 0.5 [1]
CHsONO
Nitromethane  CHsNO:2 CHsNO2 gas -80.8 [2]
aci-
_ CH2=N(O)OH  CHsNO: gas -1443+0.11  [3]
Nitromethane
Table 2: Standard Molar Entropy (S°) and Heat Capacity (Cp)
S° Cp
Compoun Conforme (J/mol-K)  (J/mol-K) Referenc
Formula State
d rllsomer at 298.15 at 298.15 e
K K
Methyl cis-
o CHsNO2 gas 277.8 57.5 [4][5]
Nitrite CHsONO
Methyl trans-
o CHsNO2 gas 282.9 57.5 [41[5]
Nitrite CHsONO
Nitrometha
CHsNO:2 CHsNO:2 gas 282.9 55.5 [2]
ne
aci-
_ CH2=N(O)
Nitrometha oH CHsNO2 gas N/A N/A
ne

Note: Data for aci-nitromethane is limited due to its transient nature.

Table 3: Isomerization and Decomposition Energy Barriers
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Reaction Energy Barrier (kJ/mol) Reference
cis-CHsONO = trans-CHsONO  45.3 [6]
CHsNO2z - cis/trans-CHsONO 193 - 272 [6]

Experimental Protocols
Synthesis of Gaseous Methyl Nitrite

A common laboratory-scale synthesis of methyl nitrite gas involves the dropwise addition of
sulfuric acid to a mixture of sodium nitrite and methanol.[7][8]

Materials:

e Sodium nitrite (NaNO2)

e Methanol (CHsOH)

o Concentrated sulfuric acid (H2SOa)

o Water

* Ice bath

e Dropping funnel

» Reaction flask

e Gas washing bottle (optional, for purification)

o Cold trap (e.g., using dry ice/acetone) for collection
Procedure:

e Prepare a solution of sodium nitrite in a mixture of water and methanol in a reaction flask.

e Cool the flask in an ice bath to control the exothermic reaction.
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» Slowly add a dilute solution of sulfuric acid dropwise from a dropping funnel into the stirred
nitrite-methanol solution.

e The gaseous methyl nitrite product will evolve from the reaction mixture.

e The gas can be passed through a drying agent (e.g., anhydrous calcium chloride) to remove
water vapor.

» The purified methyl nitrite gas is then collected in a cold trap cooled with a dry ice/acetone
slurry, where it will condense into a liquid.

Determination of Enthalpy of Formation by Bomb
Calorimetry

The standard enthalpy of formation of a volatile compound like methyl nitrite can be
determined from its enthalpy of combustion, measured using a bomb calorimeter.[9][10][11]

Apparatus:

e Oxygen bomb calorimeter

» Steel combustion bomb

o Sample holder for volatile liquids
e Ignition system

» High-precision thermometer

o Stirrer

o Oxygen source

Procedure:

» Calibration: The heat capacity of the calorimeter is first determined by combusting a known
mass of a standard substance with a well-characterized enthalpy of combustion, such as
benzoic acid.
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e Sample Preparation: A known mass of liquid methyl nitrite is sealed in a thin-walled glass
ampoule or a gelatin capsule. This is placed in the sample holder within the bomb. A known
length of fuse wire is positioned to ensure ignition.

o Assembly and Pressurization: The bomb is sealed and purged with a small amount of
oxygen to remove atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure
of approximately 25-30 atm.

o Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket containing a
precisely measured quantity of water. The calorimeter is assembled, and the stirrer is started
to ensure a uniform temperature.

o Combustion: After thermal equilibrium is reached, the initial temperature is recorded. The
sample is then ignited by passing an electric current through the fuse wire.

o Temperature Measurement: The temperature of the water in the calorimeter is recorded at
regular intervals until it reaches a maximum and then begins to cool.

o Data Analysis: The corrected temperature rise is determined from the temperature-time data.
The heat released during the combustion is calculated using the heat capacity of the
calorimeter.

o Corrections: Corrections are applied for the heat of combustion of the fuse wire and for the
formation of any side products, such as nitric acid.

o Calculation of Enthalpy of Formation: The standard enthalpy of combustion is calculated
from the heat released and the moles of methyl nitrite combusted. The standard enthalpy of
formation is then determined using Hess's Law, with the known standard enthalpies of
formation of the combustion products (COz, H20, and Nz2).

Computational Methodologies

The thermochemical properties of methyl nitrite isomers have been extensively studied using
various computational quantum theory methods. These calculations provide valuable insights
into the molecular structures, energies, and reaction pathways that can be difficult to probe
experimentally.
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Commonly employed methods include:

e Gaussian-n (Gn) theories (e.g., G3): These are composite methods that approximate high-
level calculations by combining results from several lower-level calculations.[2]

o Complete Basis Set (CBS) methods (e.g., CBS-QB3, CBS-APNO): These methods
extrapolate to the complete basis set limit to achieve high accuracy.[2]

e Density Functional Theory (DFT): Methods like B3LYP with various basis sets (e.g., 6-
31G(d,p)) are often used for geometry optimization and frequency calculations due to their
computational efficiency.[12][13]

» Mgller-Plesset perturbation theory (e.g., MP2) and Quadratic Configuration Interaction (e.g.,
QCISD): These are ab initio methods that account for electron correlation.

Signaling Pathways and Logical Relationships

The isomerization of nitromethane to methyl nitrite and the interconversion between the cis
and trans conformers of methyl nitrite are fundamental processes that dictate the reactivity
and energy release of these compounds.

Nitromethane AE = 193-272 kJ/mol Transition State Methyl Nitrite
(CH3NO2) (cis/trans-CH3ONO)

Click to download full resolution via product page

Isomerization pathway of nitromethane to methyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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